molecular formula C23H19F3N2O3 B304070 N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide

N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide

Cat. No. B304070
M. Wt: 428.4 g/mol
InChI Key: QRQBQONSQJIWBT-MOSHPQCFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic molecule that has been synthesized through a series of chemical reactions. This compound has been found to have potential applications in various fields of research, including medicinal chemistry, drug development, and biochemistry.

Mechanism of Action

The mechanism of action of N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide is not fully understood. However, studies have suggested that the compound may act by inhibiting certain enzymes involved in cancer cell growth and inflammation. The compound may also act by modulating certain signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide has various biochemical and physiological effects. The compound has been found to inhibit cancer cell growth and induce cancer cell death. It has also been found to reduce inflammation and oxidative stress in cells. Additionally, the compound has been found to have low toxicity, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide in lab experiments is its low toxicity. This makes it a safer alternative to other compounds that may have higher toxicity. Additionally, the compound has been found to have high stability, making it easier to handle in lab experiments. One limitation of using the compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide. One direction is to further investigate the mechanism of action of the compound. This may help to better understand how the compound works and may lead to the development of more effective treatments. Another direction is to study the compound's potential use in treating other diseases, such as neurodegenerative diseases. Additionally, future research may focus on optimizing the synthesis method to obtain higher yields of the compound.

Synthesis Methods

The synthesis of N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide involves a series of chemical reactions. The starting materials for the synthesis are 5-methyl-2-furoic acid, 2-(trifluoromethyl)benzylamine, and benzoyl chloride. The synthesis involves the formation of an amide bond between the 2-(trifluoromethyl)benzylamine and benzoyl chloride, followed by the addition of 5-methyl-2-furoic acid to form the final product. The synthesis method has been optimized to obtain high yields of the compound.

Scientific Research Applications

N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide has potential applications in various fields of scientific research. It has been found to have anticancer properties and has been studied for its potential use in cancer treatment. The compound has also been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases. Additionally, the compound has been studied for its potential use in drug development and medicinal chemistry.

properties

Product Name

N-[2-(5-methyl-2-furyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide

Molecular Formula

C23H19F3N2O3

Molecular Weight

428.4 g/mol

IUPAC Name

N-[(Z)-1-(5-methylfuran-2-yl)-3-oxo-3-[[2-(trifluoromethyl)phenyl]methylamino]prop-1-en-2-yl]benzamide

InChI

InChI=1S/C23H19F3N2O3/c1-15-11-12-18(31-15)13-20(28-21(29)16-7-3-2-4-8-16)22(30)27-14-17-9-5-6-10-19(17)23(24,25)26/h2-13H,14H2,1H3,(H,27,30)(H,28,29)/b20-13-

InChI Key

QRQBQONSQJIWBT-MOSHPQCFSA-N

Isomeric SMILES

CC1=CC=C(O1)/C=C(/C(=O)NCC2=CC=CC=C2C(F)(F)F)\NC(=O)C3=CC=CC=C3

SMILES

CC1=CC=C(O1)C=C(C(=O)NCC2=CC=CC=C2C(F)(F)F)NC(=O)C3=CC=CC=C3

Canonical SMILES

CC1=CC=C(O1)C=C(C(=O)NCC2=CC=CC=C2C(F)(F)F)NC(=O)C3=CC=CC=C3

Origin of Product

United States

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